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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural chemistry of gold(III)

bromide (AuBr₃), with a specific focus on the Au-Br bond lengths and the Br-Au-Br bond angles

within its dimeric form, Au₂Br₆. The information presented is collated from crystallographic

studies and is intended to be a valuable resource for researchers in chemistry, materials

science, and drug development.

Molecular Structure of Gold(III) Bromide
In the solid state, gold(III) bromide exists as a planar dimer with the molecular formula Au₂Br₆.

[1] This dimeric structure is a consequence of the preference of the gold(III) center, with a d⁸

electron configuration, to adopt a square planar coordination geometry.[1][2] In this

arrangement, two gold atoms are bridged by two bromine atoms. The remaining four bromine

atoms are in terminal positions, two bonded to each gold atom.[1]

The crystal structure of gold(III) bromide is monoclinic and belongs to the space group P2₁/c.[3]

The gold centers in the Au₂Br₆ molecule exhibit a square planar coordination with bond angles

of approximately 90 degrees.[1]

Au-Br Bond Lengths and Br-Au-Br Bond Angles
Detailed single-crystal X-ray diffraction studies have provided precise measurements of the

bond lengths and angles within the Au₂Br₆ dimer. Due to the presence of two distinct types of
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bromine atoms (terminal and bridging), there are corresponding differences in the Au-Br bond

lengths. The terminal Au-Br bonds are shorter than the bridging Au-Br bonds.

The crystallographic data reveals a range of Au-Br bond distances. In one of the inequivalent

Au³⁺ sites, the Au-Br bond distances range from 2.42 to 2.49 Å. In the other inequivalent site,

the range is 2.42 to 2.51 Å.

The following tables summarize the key crystallographic data for Au₂Br₆.

Table 1: Au-Br Bond Lengths in Au₂Br₆

Bond Type Bond Length (Å)

Au-Br (terminal) 2.383 - 2.410

Au-Br (bridging) 2.457 - 2.471

Table 2: Br-Au-Br Bond Angles in Au₂Br₆

Angle Value (°)

Br(terminal)-Au-Br(terminal) 93.3

Br(bridging)-Au-Br(bridging) 86.8

Br(terminal)-Au-Br(bridging) 89.6 - 90.3

Experimental Protocols
Synthesis of Gold(III) Bromide
A common and effective method for the synthesis of gold(III) bromide is the direct reaction of

elemental gold with liquid bromine at an elevated temperature.[1]

Procedure:

Place finely divided gold powder in a sealed, thick-walled glass tube (ampoule).

Introduce an excess of liquid bromine into the ampoule.
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Seal the ampoule under vacuum.

Heat the sealed ampoule to 140 °C.[1]

Maintain this temperature for an extended period (e.g., 48 hours) to ensure complete

reaction.

After cooling to room temperature, carefully open the ampoule in a well-ventilated fume

hood.

The excess bromine can be removed by gentle heating under a stream of dry nitrogen,

yielding the dark red to black crystalline gold(III) bromide.[1]

An alternative synthesis involves a halide-exchange reaction:

Procedure:

React gold(III) chloride (Au₂Cl₆) with hydrobromic acid (HBr).[1]

The reaction is typically carried out in an appropriate solvent.

The product, Au₂Br₆, can be isolated upon removal of the solvent and byproducts.

Single Crystal X-ray Diffraction Analysis
The determination of the precise bond lengths and angles of Au₂Br₆ is achieved through single-

crystal X-ray diffraction.

General Workflow:

Crystal Growth: Single crystals of Au₂Br₆ suitable for X-ray diffraction can be grown by slow

sublimation of the crude product in a sealed, evacuated tube under a temperature gradient.

Crystal Mounting: A suitable single crystal is carefully selected and mounted on a goniometer

head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic

X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is
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rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods

or Patterson methods, followed by refinement using least-squares methods to obtain the final

atomic coordinates, bond lengths, and bond angles.

Visualization of the Au₂Br₆ Dimer
The following diagram illustrates the molecular structure of the gold(III) bromide dimer,

highlighting the bridging and terminal bromine atoms.

Caption: Dimeric structure of gold(III) bromide (Au₂Br₆).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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